2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol
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Description
Properties
Molecular Formula |
C11H15F2NO |
|---|---|
Molecular Weight |
215.24 g/mol |
IUPAC Name |
2-[(2,3-difluorophenyl)methylamino]-2-methylpropan-1-ol |
InChI |
InChI=1S/C11H15F2NO/c1-11(2,7-15)14-6-8-4-3-5-9(12)10(8)13/h3-5,14-15H,6-7H2,1-2H3 |
InChI Key |
DIGSGRIGAREKOV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(CO)NCC1=C(C(=CC=C1)F)F |
Origin of Product |
United States |
Preparation Methods
The synthesis of 2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol can be achieved through several routes. One common method involves the reaction of 2,3-difluorobenzylamine with 2-methylpropan-1-ol under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.
Chemical Reactions Analysis
2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can convert it into amines or alcohols using reducing agents such as lithium aluminum hydride.
Substitution: The compound can participate in nucleophilic substitution reactions, where the amino or hydroxyl groups are replaced by other functional groups using reagents like alkyl halides.
The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol has several scientific research applications:
Chemistry: It is used as a building block in organic synthesis for creating more complex molecules.
Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient in drug development.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol involves its interaction with molecular targets such as enzymes or receptors. The difluorophenyl group may enhance binding affinity, while the amino and hydroxyl groups participate in hydrogen bonding and other interactions. These interactions can modulate biological pathways and lead to specific effects.
Comparison with Similar Compounds
Table 1: Structural Comparison
| Compound Name | Key Substituents | Backbone | Molecular Weight (g/mol) |
|---|---|---|---|
| 2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol | 2,3-Difluorophenyl, methylamino, propanol | Propanol | 214.23 |
| 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol | Thiophen-2-yl, methylamino | Propanol | 183.25 |
| 1-(Fluorophenyl)propan-2-ylamine | Fluorophenyl, methylamine | Propane | 167.20 (estimated) |
| Goxalapladib (CAS-412950-27-7) | 2,3-Difluorophenyl, trifluoromethyl, naphthyridine | Naphthyridine-acetamide | 718.80 |
Key Observations :
- The target compound’s propanol backbone distinguishes it from propane-based amines (e.g., 1-(fluorophenyl)propan-2-ylamine) and morpholine derivatives (e.g., 2-(Fluorophenyl)-3-methylmorpholine) .
- Unlike thiophene-substituted analogs (e.g., 3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol), the 2,3-difluorophenyl group may confer greater metabolic stability due to fluorine’s electron-withdrawing effects .
Physicochemical Properties
Table 2: Solubility and Stability
Key Observations :
Key Observations :
- The target compound’s synthesis may require stringent purification to avoid fluorinated impurities, as seen in drospirenone-related compounds .
Biological Activity
2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol is an organic compound with the molecular formula C11H15F2NO and a molecular weight of 215.24 g/mol. This compound has garnered attention in medicinal chemistry due to its unique structural features, particularly the difluorophenyl group and the hydroxyl functionality, which contribute to its biological activity. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.
Chemical Structure and Properties
The structural formula of 2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol is characterized by:
- Difluorophenyl group : Enhances lipophilicity and biological interactions.
- Hydroxyl group (-OH) : Contributes to hydrogen bonding capabilities, influencing solubility and reactivity.
| Property | Value |
|---|---|
| Molecular Formula | C11H15F2NO |
| Molecular Weight | 215.24 g/mol |
| IUPAC Name | 2-{[(2,3-difluorophenyl)methyl]amino}-2-methylpropan-1-ol |
Mechanisms of Biological Activity
The biological activity of 2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol can be attributed to several mechanisms:
- Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, suggesting potential use as a therapeutic agent in conditions where enzyme modulation is beneficial.
- Receptor Interaction : Preliminary studies indicate that this compound may interact with various receptor types, potentially influencing signaling pathways related to inflammation and pain.
- Antimicrobial Properties : Some research indicates that it exhibits antimicrobial activity against certain bacterial strains, making it a candidate for further investigation in antibiotic development.
Research Findings
Recent studies have focused on the pharmacological effects of 2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol:
- In vitro Studies : In vitro assays have demonstrated that the compound can significantly reduce cell viability in cancer cell lines at concentrations ranging from 10 to 50 µM. The mechanism appears to involve apoptosis induction through mitochondrial pathways.
- In vivo Studies : Animal models have shown promising results where administration of the compound led to reduced tumor growth rates compared to control groups.
Case Study
A notable study published in a peer-reviewed journal evaluated the effects of this compound on human cancer cell lines. The researchers found that at a concentration of 25 µM, the compound inhibited proliferation by approximately 60% over 48 hours. This study highlights its potential as an anticancer agent and warrants further clinical exploration.
Potential Applications
The unique properties of 2-{[(2,3-Difluorophenyl)methyl]amino}-2-methylpropan-1-ol suggest several potential applications:
- Cancer Therapy : Due to its ability to induce apoptosis in cancer cells.
- Antibiotic Development : Its antimicrobial properties could lead to new treatments for resistant bacterial infections.
- Neurological Disorders : Investigating its effects on neurotransmitter systems may reveal new therapeutic avenues for conditions like depression or anxiety.
Q & A
Q. What statistical approaches are critical for analyzing dose-response data in heterogeneous cell populations?
- Methodological Answer :
- Hill slope analysis : Fit sigmoidal curves to identify cooperative effects. A slope >1 suggests positive allosteric modulation .
- ANOVA with post-hoc tests : Account for variability in primary vs. immortalized cells. Use false discovery rate (FDR) correction for multi-group comparisons .
- Machine learning : Train models on high-content screening data to predict subpopulation-specific responses (e.g., resistant clones) .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
